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Compound of Interest

4-(Dichloromethylene)morpholin-
Compound Name:

4-ium
CAS No.: 790600-30-5
Cat. No.: B3043212

Get Quote

A Phosgene-Free Approach to Viehe’s Salt Analogs
Executive Summary & Chemical Identity

Target Compound: 4-(Dichloromethylene)morpholin-4-ium chloride Common Name: Viehe’s
Salt (Morpholine Analog) CAS Number: 59611-75-5 (Generic for chloro-methylene derivatives;
specific dichloro salts often cited under general Viehe salt classifications) Molecular Formula:

(Salt structure) Role: Dichloromethylenating agent, amide-to-nitrile converter, and cyclization
reagent.

Scientific Rationale: Unlike the Vilsmeier reagent (

), which introduces a formyl group, the dichloromethylene moiety (
) allows for the introduction of gem-dichlorides or the formation of heterocycles via

or
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cycloadditions. The morpholine derivative offers altered solubility and steric profiles compared
to the standard dimethylamine Viehe salt, often resulting in higher crystallinity and stability.

Mechanistic Underpinnings

The synthesis relies on the chlorination of a thiocarbonyl precursor. While carbonyl chlorides
(carbamoyl chlorides) can be used, they typically require phosphorus pentachloride (

), yielding the hexachloroantimonate or phosphate salt (
), not the chloride.
To obtain the chloride salt directly, the Sulfur-Chlorine Exchange pathway is the gold standard.

Reaction Pathway[1][2][3][4][51[6][7][8][9][10][11]

e Precursor Formation: Morpholine reacts with thiophosgene to form Morpholine-4-
thiocarbonyl chloride.

e Chlorination (The Viehe Transformation): The thiocarbonyl chloride reacts with chlorine gas.
The sulfur atom is attacked by chlorine, forming an unstable sulfenyl chloride intermediate
which eliminates sulfur dichloride (

), leaving the resonance-stabilized dichloromethylene iminium salt.
Safety & Handling (Critical)
e Chlorine Gas (

): Highly toxic and corrosive.[1] Must be handled in a dedicated fume hood with a gas trap
(sodium thiosulfate/NaOH).

e Thiophosgene (
): High toxicity and stench. Use in a well-ventilated hood.

e Product Sensitivity: The target salt is extremely hygroscopic. All glassware must be flame-
dried, and solvents must be anhydrous (

ppm
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Synthesis Protocol: The Thiocarbonyl Route

Phase 1: Preparation of Morpholine-4-thiocarbonyl
Chloride

Note: This precursor is stable and can be stored.
Reagents:
e Morpholine (1.0 equiv)[2][3]
e Thiophosgene (1.05 equiv)
e Triethylamine (
) (1.1 equiv)
¢ Dichloromethane (DCM) (Anhydrous)
Protocol:

e Setup: Equip a 3-neck round-bottom flask with an addition funnel, nitrogen inlet, and
thermometer. Cool to

e Charging: Add Thiophosgene (1.05 equiv) and DCM (
mL/mmol).

» Addition: Mix Morpholine (1.0 equiv) and
(1.1 equiv) in DCM. Add this solution dropwise to the flask, maintaining internal temperature
. Exothermic reaction.

e Reaction: Stir at
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for 1 hour, then warm to room temperature (RT) for 2 hours.

o Workup: Wash the organic layer with water (

), then brine. Dry over

 Purification: Concentrate in vacuo. The residue (yellow oil or solid) can be recrystallized from
Hexane/DCM or used directly if purity

by NMR.

Phase 2: Chlorination to 4-
(Dichloromethylene)morpholin-4-ium Chloride

Note: This step generates

(red liquid/gas). Perform in a high-efficiency hood.

Reagents:
e Morpholine-4-thiocarbonyl chloride (from Phase 1)
e Chlorine gas (

) (Lecture bottle or generated in situ)

e Dichloromethane (DCM) (Anhydrous)
Protocol:
» Dissolution: Dissolve the thiocarbonyl chloride in anhydrous DCM (

M concentration) in a Schlenk flask.

e Chlorination: Cool the solution to

. Slowly bubble dry

gas through the solution.
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o Observation: The solution will turn dark red (formation of

) and a precipitate may begin to form.

e Completion: Continue bubbling until the

uptake ceases (approx. 15—-30 mins for 10g scale). The solution should be saturated with

e Isolation:
o The target salt often precipitates as a white to pale yellow solid.
o If no precipitate forms (due to

solubility), add anhydrous diethyl ether (

) to force precipitation.

« Filtration: Filter the solid under a nitrogen atmosphere (Schlenk filtration or glovebox). Do not
expose to air.

e Washing: Wash the cake with anhydrous

to remove residual

e Drying: Dry under high vacuum for 4 hours to remove traces of
and solvent.
Yield: Typically 85-95%. Characterization:

e NMR (
): Distinct downfield shifts of morpholine ring protons due to the cationic nitrogen.
e NMR: Characteristic signal for

carbon at
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ppm.

Alternative Route: The Disulfide Method

Best for large-scale where Thiophosgene is unavailable.

Precursor: Bis(morpholinothiocarbonyl) disulfide (commercially available or made from
Morpholine +

+

).

Reaction:

Protocol Adjustment: Follow the same chlorination procedure as Phase 2. The byproduct here
is Sulfur Monochloride (

), which is a high-boiling liquid (
). Extensive washing with

is required to remove it from the solid salt.

Visualization of the Workflow
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Figure 1: Step-by-step synthesis workflow for the preparation of the morpholine Viehe salt
analog.

Comparison of Methods
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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